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Compound of Interest

Compound Name: 3-Oxotetrahydrofuran

Cat. No.: B156105 Get Quote

Introduction

3-Oxotetrahydrofuran, also known by its IUPAC name oxolan-3-one, is a cyclic organic

compound with the molecular formula C4H6O2.[1][2][3] It is a five-membered lactone ring

containing a ketone functional group at the third carbon position.[1] This structural arrangement

makes it a valuable and reactive intermediate in synthetic chemistry, particularly in the

development of pharmaceutical agents.[1][4] This technical guide provides a comprehensive

overview of its chemical properties, structure, experimental protocols for its synthesis, and its

applications for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
3-Oxotetrahydrofuran consists of a furan ring with a carbonyl group at the 3-position.[1][4] It is

functionally related to an oxolane.[2][5] The presence of the ketone group makes it a reactive

species, suitable for a variety of chemical transformations.[6]

Structural Identifiers:

IUPAC Name: oxolan-3-one[2]

CAS Number: 22929-52-8[1][2][7]

SMILES: C1COCC1=O[1][2]
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InChI: InChI=1S/C4H6O2/c5-4-1-2-6-3-4/h1-3H2[1][2][7]

InChIKey: JLPJFSCQKHRSQR-UHFFFAOYSA-N[1][2]

Start: Charge Flask

Add 3-OH-THF, DCM,
and TEMPO

Cool to -5°C to 0°C

Add TCCA in Batches

Warm to Room Temp
(Reaction time ~1h)

Monitor by GC-MS

Filter and Wash Solid

Reaction Complete

Wash with NaHCO3
& Extract with DCM

Concentrate & Purify
(Vacuum Distillation)

End: Pure 3-Oxotetrahydrofuran
 

3-Oxotetrahydrofuran

Chemical Synthesis Steps

Reagent

Dihydropteridinone Derivatives

Product

Inhibition of Plk-2 Kinase

Mechanism of Action

Therapeutic Potential
(e.g., Drug Development)

Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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